Cas no 26020-48-4 (3,4,5-Trichloro-2-thiophenecarboxylic Acid)

3,4,5-Trichloro-2-thiophenecarboxylic Acid structure

26020-48-4 structure

Product Name:3,4,5-Trichloro-2-thiophenecarboxylic Acid

CAS No:26020-48-4

MF:C₅HCl₃O₂S

MW:231.48423743248

MDL:MFCD00092429

CID:88638

PubChem ID:4168584

Update Time:2025-04-18

3,4,5-Trichloro-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3,4,5-Trichlorothiophene-2-carboxylic acid
- 3,4,5-trichloro-2-Thiophenecarboxylic acid
- 2-Carboxy-3,4,5-trichlorothiophene
- 3,4,5-Trichlor-2-thiophencarbonsaeure
- 3,4,5-trichloro-thiophene-2-carboxylic acid
- trichloro-2-thiophene carboxylic acid
- trichloro-thiophene-2-carboxylic acid
- FVFYTPFJDMYLJS-UHFFFAOYSA-N
- VT20165
- FCH1320498
- SY247159
- ST50408343
- 3,4,5-trichlorothio-phene-2-carboxylic acid
- 3,4,5-tris(chloranyl)thiophene-2-carboxylic acid
- A818141
- 26020-48-4
- DTXSID20400205
- FT-0614133
- AC5753
- AS-65369
- AKOS024318943
- SCHEMBL978687
- MFCD00092429
- trichlorothiophene-2-carboxylic acid
- 3,4,5-trichlorothiophene-2-carboxylicAcid
- BCP30049
- CS-0157950
- DB-046817
- 3,4,5-Trichloro-2-thiophenecarboxylic Acid
- MDL： MFCD00092429
- Inchi： 1S/C5HCl3O2S/c6-1-2(7)4(8)11-3(1)5(9)10/h(H,9,10)
- InChI Key： FVFYTPFJDMYLJS-UHFFFAOYSA-N
- SMILES： ClC1C(=C(SC=1C(=O)O)Cl)Cl
- BRN： 155175

Computed Properties

Exact Mass: 229.87600
Monoisotopic Mass: 229.876
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.5
XLogP3: 3.7

Experimental Properties

Color/Form: Not determined
Density: 1.818
Melting Point: 226-228°C
Boiling Point: NA
Flash Point: 156.7°C
Refractive Index: 1.646
Water Partition Coefficient: Insoluble in water.
PSA: 65.54000
LogP: 3.40650
Solubility: Not determined

3,4,5-Trichloro-2-thiophenecarboxylic Acid Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Safety Term：S26;S36

3,4,5-Trichloro-2-thiophenecarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IP382-1g	3,4,5-Trichloro-2-thiophenecarboxylic Acid	26020-48-4	95+%	1g	2127.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IP382-200mg	3,4,5-Trichloro-2-thiophenecarboxylic Acid	26020-48-4	95+%	200mg	835.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IP382-50mg	3,4,5-Trichloro-2-thiophenecarboxylic Acid	26020-48-4	95+%	50mg	473.0CNY	2021-07-14
abcr	AB180425-250 mg	3,4,5-Trichlorothiophene-2-carboxylic acid, 95%; .	26020-48-4	95%	250mg	€230.10	2023-05-07
abcr	AB180425-1 g	3,4,5-Trichlorothiophene-2-carboxylic acid, 95%; .	26020-48-4	95%	1g	€367.00	2023-05-07
abcr	AB180425-5 g	3,4,5-Trichlorothiophene-2-carboxylic acid, 95%; .	26020-48-4	95%	5g	€850.00	2023-05-07
abcr	AB180425-10 g	3,4,5-Trichlorothiophene-2-carboxylic acid, 95%; .	26020-48-4	95%	10g	€1172.00	2023-05-07
TRC	T234180-500mg	3,4,5-Trichloro-2-thiophenecarboxylic Acid	26020-48-4		500mg	$ 190.00	2023-02-03
TRC	T234180-1g	3,4,5-Trichloro-2-thiophenecarboxylic Acid	26020-48-4		1g	$ 345.00	2023-02-03
TRC	T234180-2.5g	3,4,5-Trichloro-2-thiophenecarboxylic Acid	26020-48-4		2.5g	$ 770.00	2023-02-03

3,4,5-Trichloro-2-thiophenecarboxylic Acid Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Related Categories

26020-48-4 (3,4,5-Trichloro-2-thiophenecarboxylic Acid) Related Products

Recommended suppliers

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk